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Introduction

Cereclor is the trade name for a range of chlorinated paraffins (CPs), which are complex
mixtures of polychlorinated n-alkanes. These compounds are produced by the chlorination of
paraffin wax or liquid n-paraffin fractions obtained from petroleum distillation. The degree of
chlorination and the length of the carbon chain of the paraffin feedstock can be varied to
produce a wide range of products with different physical and chemical properties. Cereclor
grades are classified based on their carbon chain length: Short-Chain CPs (SCCPs, C10-13),
Medium-Chain CPs (MCCPs, C14-17), and Long-Chain CPs (LCCPs, C>17). The chlorine
content typically ranges from 30% to 70% by weight.[1]

These versatile compounds are utilized in a multitude of industrial applications, primarily as
secondary plasticizers in polymers such as PVC, and as flame retardants in plastics, rubbers,
textiles, and paints.[2] They also serve as extreme pressure additives in metalworking
lubricants and cutting fluids.[2] The specific grade of Cereclor used is determined by the
requirements of the application.[2]

This technical guide provides a comprehensive overview of the chemical properties of various
Cereclor grades and a detailed methodology for their synthesis.

Chemical Properties of Cereclor
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The physical and chemical properties of Cereclor are dependent on the carbon chain length of
the paraffin and the degree of chlorination. Generally, they are colorless to yellowish, viscous
oils or waxy solids.[1] They are practically insoluble in water but soluble in most aromatic
hydrocarbons, chlorinated solvents, esters, and ketones. The following tables summarize the
typical physical properties of representative Cereclor grades.

Table 1: Typical Physical Properties of Cereclor S52 (Mid-Chain Chlorinated Paraffin)

Property

Value

Chemical Name

Alkanes, C14-17, chloro

CAS Number 85535-85-9
Chlorine Content (% w/w) 51.7
Density @ 25°C (g/ml) 1.26
Viscosity @ 25°C (poise) 10-20
Viscosity @ 100°F (SUS) 1441
Viscosity @ 210°F (SUS) 69

Pour Point (°F) 155

Color (Hazen Units) 175

Insoluble in water; soluble in most aromatic

Solubility hydrocarbons, chlorinated solvents, esters, and
ketones.
Appearance Clear mobile liquid

Source:[3][4]

Table 2: Typical Physical Properties of Cereclor 42 (Long-Chain Chlorinated Paraffin)
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Property Value

Chemical Name Paraffin waxes and Hydrocarbon waxes, chloro
CAS Number 63449-39-8

Carbon Chain Length > C20

Chlorine Content (% w/w) 42

Density @ 25°C (g/ml) 1.16

Viscosity @ 100°F (SUS) 8670

Viscosity @ 210°F (SUS) 130

Pour Point (°F) 5

Color (Hazen Units), max 350

Insoluble in water; soluble in most aromatic

Solubility hydrocarbons, chlorinated solvents, esters, and
ketones.
Appearance Viscous liquid/wax

Source:[5][6]

Synthesis of Cereclor

The industrial synthesis of Cereclor involves the direct chlorination of a suitable paraffin
feedstock with chlorine gas. This process is a free-radical substitution reaction, which can be
initiated by heat (thermal chlorination) or, more commonly, by ultraviolet (UV) light
(photochlorination) at temperatures ranging from 80 to 100°C.[7] The general chemical
equation for the reaction is:

CxHZ(x+1) + yCIZ i CxHZ(x+1)-yC|y + yHCI

The degree of chlorination is controlled by adjusting the reaction time and the rate of chlorine
gas addition.
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Experimental Protocol: Laboratory-Scale Synthesis of a
Chlorinated Paraffin

This protocol describes a generalized procedure for the laboratory-scale synthesis of a
chlorinated paraffin via photochlorination, based on established industrial practices.

Materials and Equipment:

n-Paraffin feedstock (e.g., C14-17 fraction)

e Chlorine gas

» Nitrogen gas

¢ Agqueous sodium hydroxide solution (for scrubbing)

» Jacketed glass reactor with a bottom inlet for gas dispersion, a condenser, a thermometer,
and a gas outlet

o UV lamp (e.g., mercury vapor lamp)

» Gas flow meters for chlorine and nitrogen

 Stirring mechanism (e.g., magnetic stirrer or overhead stirrer)

e Scrubber system containing aqueous sodium hydroxide to neutralize HCI and unreacted
chlorine

Heating/cooling circulator for the reactor jacket

Procedure:

e Reactor Setup: The jacketed glass reactor is assembled with the condenser, thermometer,
gas inlet and outlet tubes, and stirrer. The gas outlet is connected to the scrubber system.

» Charging the Reactor: The n-paraffin feedstock is charged into the reactor.

« Inerting: The system is purged with nitrogen gas to remove any air and moisture.
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e Heating: The paraffin is heated to the reaction temperature (typically 80-100°C) using the
heating circulator while stirring.

e Initiation of Chlorination: Once the desired temperature is reached, the UV lamp is turned on
to irradiate the reactor contents. Chlorine gas is then introduced into the reactor through the
bottom inlet at a controlled rate.

o Reaction Monitoring: The reaction is monitored by periodically taking samples and
determining the density or chlorine content. The reaction is continued until the desired
degree of chlorination is achieved. The temperature is maintained throughout the reaction by
the heating/cooling circulator, as the chlorination reaction is exothermic.

« Termination of Reaction: Once the target chlorine content is reached, the chlorine gas flow is
stopped, and the UV lamp is turned off.

 Purification: Nitrogen gas is bubbled through the reaction mixture to remove any dissolved
hydrogen chloride and unreacted chlorine. These off-gases are passed through the scrubber
system.

e Product Isolation: The resulting chlorinated paraffin is cooled to room temperature and can
be further purified if necessary, for example, by washing with a dilute alkaline solution
followed by water, and then drying.

Safety Precautions:

e This reaction should be carried out in a well-ventilated fume hood due to the use of toxic and
corrosive chlorine gas and the production of hydrogen chloride.

o Appropriate personal protective equipment (gloves, safety goggles, lab coat) must be worn.
e The scrubber system is essential to neutralize the acidic off-gases.

Visualizations
Synthesis Workflow

The following diagram illustrates the key stages in the manufacturing process of Cereclor.
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Caption: A flowchart illustrating the synthesis process of Cereclor.

Free Radical Chlorination Mechanism

The synthesis of Cereclor proceeds via a free-radical chain reaction mechanism, which
consists of three main stages: initiation, propagation, and termination.
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Caption: The mechanism of free-radical chlorination of alkanes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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